Cas no 2138528-64-8 (1-(4-Nitrobenzenesulfonyl)-4-(pyrrolidin-3-yl)piperidine)

• Product Name: 1-(4-Nitrobenzenesulfonyl)-4-(pyrrolidin-3-yl)piperidine
• CAS No: 2138528-64-8
• MF: C₁₅H₂₁N₃O₄S
• MW: 339.409942388535
• CID: 6266424
• PubChem ID: 165960006
• Update Time: 2025-06-30

1-(4-Nitrobenzenesulfonyl)-4-(pyrrolidin-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrobenzenesulfonyl)-4-(pyrrolidin-3-yl)piperidine
• 2138528-64-8
• EN300-1168145
• 1-(4-Nitrobenzenesulfonyl)-4-(pyrrolidin-3-yl)piperidine

• Inchi： 1S/C15H21N3O4S/c19-18(20)14-1-3-15(4-2-14)23(21,22)17-9-6-12(7-10-17)13-5-8-16-11-13/h1-4,12-13,16H,5-11H2
• InChI Key： VYDGEMKGXXYXSX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC(CC1)C1CNCC1)(=O)=O

Computed Properties

• Exact Mass: 339.12527733g/mol
• Monoisotopic Mass: 339.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Additional information on 1-(4-Nitrobenzenesulfonyl)-4-(pyrrolidin-3-yl)piperidine

Introduction to 1-(4-Nitrobenzenesulfonyl)-4-(pyrrolidin-3-yl)piperidine (CAS No. 2138528-64-8)

1-(4-Nitrobenzenesulfonyl)-4-(pyrrolidin-3-yl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2138528-64-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 4-nitrobenzenesulfonyl group and a pyrrolidin-3-yl moiety, which together contribute to its unique chemical properties and biological interactions.

The 4-nitrobenzenesulfonyl group is a key feature of this compound, known for its ability to modulate enzyme activity and interact with biological targets. This moiety has been extensively studied in the development of kinase inhibitors, particularly in the treatment of cancer and inflammatory diseases. The nitro group within the benzene ring enhances the electrophilicity of the sulfonyl moiety, facilitating its binding to specific amino acid residues in target proteins. Such interactions are critical for designing molecules with high selectivity and efficacy.

On the other hand, the pyrrolidin-3-yl group introduces a cyclic amine structure that enhances solubility and bioavailability, making it an attractive component in drug design. Piperidine derivatives are renowned for their role in central nervous system (CNS) drugs, cardiovascular agents, and antiviral medications. The presence of the pyrrolidinyl ring in 1-(4-Nitrobenzenesulfonyl)-4-(pyrrolidin-3-yl)piperidine suggests potential applications in neurological disorders, where precise modulation of neurotransmitter activity is essential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. Studies have shown that the combination of the 4-nitrobenzenesulfonyl and pyrrolidin-3-yl groups can lead to potent inhibition of specific enzymes involved in disease pathways. For instance, preliminary computational studies suggest that this compound may interact with tyrosine kinases, which are overexpressed in various cancers. The nitro group's ability to engage with hydrophobic pockets and polar residues in the enzyme active site further underscores its potential as an inhibitor.

In vitro experiments have begun to explore the pharmacological profile of 1-(4-Nitrobenzenesulfonyl)-4-(pyrrolidin-3-yl)piperidine. Initial assays indicate that it exhibits moderate activity against certain kinases, with IC50 values ranging from nanomolar to micromolar concentrations. These findings are promising but require further validation through more comprehensive biochemical assays. Additionally, the compound's stability under various conditions has been assessed, revealing that it maintains structural integrity under physiological pH and temperature ranges, suggesting its suitability for further preclinical development.

The synthesis of 1-(4-Nitrobenzenesulfonyl)-4-(pyrrolidin-3-yl)piperidine involves multi-step organic reactions, starting from commercially available precursors such as 4-nitrobenzenesulfonyl chloride and pyrrolidine derivatives. The reaction sequence typically includes nucleophilic substitution followed by cyclization steps to form the piperidine ring. Optimizing these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent pharmacological testing.

One of the challenges in working with this compound is its potential solubility issues due to its rigid structure. However, modifications such as introducing fluorinated or hydroxyl groups can enhance solubility without compromising its biological activity. These structural modifications are being explored as part of ongoing research efforts to improve pharmacokinetic properties.

The growing interest in kinase inhibitors has positioned compounds like 1-(4-Nitrobenzenesulfonyl)-4-(pyrrolidin-3-yl)piperidine at the forefront of drug discovery initiatives. The ability to modulate kinase activity has significant implications for treating not only cancer but also inflammatory diseases such as rheumatoid arthritis and autoimmune disorders. Recent clinical trials have demonstrated the efficacy of kinase inhibitors in these conditions, further validating their therapeutic potential.

Future research directions include exploring the compound's interactions with other biological targets beyond kinases. For example, investigating its effects on G protein-coupled receptors (GPCRs) or ion channels could uncover additional therapeutic applications. Additionally, understanding its metabolic pathways and excretion mechanisms will be crucial for optimizing dosing regimens and minimizing side effects.

The role of 1-(4-Nitrobenzenesulfonyl)-4-(pyrrolidin-3-yl)piperidine in combination therapies is also an area of active investigation. Combining this compound with other drugs that target different disease pathways may enhance overall therapeutic efficacy while reducing resistance development. Such combinatorial approaches are increasingly recognized as a key strategy in modern drug design.

In conclusion, 1-(4-Nitrobenzenesulfonyl)-4-(pyrrolidin-3-yl)piperidine (CAS No. 2138528-64-8) represents a promising candidate for further pharmaceutical development. Its unique structural features and preliminary biological activity make it an attractive molecule for treating various diseases, particularly those involving aberrant kinase signaling. As research continues to uncover new therapeutic applications and optimize synthetic methodologies, this compound is poised to play a significant role in future medical treatments.